Cas no 1040669-92-8 (3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide)
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide
- 3-(2-(4-methylphenylsulfonamido)thiazol-4-yl)-N-(4-(trifluoromethoxy)phenyl)propanamide
- 1040669-92-8
- 3-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide
- F5326-0441
- AKOS024506999
-
- Inchi: 1S/C20H18F3N3O4S2/c1-13-2-9-17(10-3-13)32(28,29)26-19-25-15(12-31-19)6-11-18(27)24-14-4-7-16(8-5-14)30-20(21,22)23/h2-5,7-10,12H,6,11H2,1H3,(H,24,27)(H,25,26)
- InChI Key: HCBFVIQINGMLNF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NC1=NC(=CS1)CCC(NC1C=CC(=CC=1)OC(F)(F)F)=O)(=O)=O
Computed Properties
- Exact Mass: 485.06908290g/mol
- Monoisotopic Mass: 485.06908290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 134Ų
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5326-0441-2μmol |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-5μmol |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-10μmol |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-20μmol |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-1mg |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-2mg |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-3mg |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-4mg |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-5mg |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5326-0441-10mg |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide |
1040669-92-8 | 10mg |
$79.0 | 2023-09-10 |
3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide
Introduction to Compound with CAS No. 1040669-92-8 and Product Name: 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide
The compound with the CAS number 1040669-92-8 and the product name 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a thiazole ring, a methylbenzenesulfonamido moiety, and a trifluoromethoxy phenyl group, contributes to its unique chemical properties and biological interactions.
Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Among these, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The thiazole ring in this compound not only provides structural stability but also serves as a scaffold for further functionalization, enabling the design of molecules with enhanced biological activity. The 4-methylbenzenesulfonamido group further enhances the compound's potential by introducing a polar, charged moiety that can interact with biological targets.
The trifluoromethoxy phenyl group is another critical component of this compound, contributing to its lipophilicity and metabolic stability. This group has been widely used in pharmaceuticals due to its ability to improve drug absorption and reduce degradation by metabolic enzymes. The combination of these functional groups makes 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide a promising candidate for further investigation in various therapeutic areas.
In the context of contemporary pharmaceutical research, the development of novel compounds that can modulate specific biological pathways is of paramount importance. The structural features of this compound suggest that it may interact with enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. Preliminary studies have indicated that derivatives of thiazole sulfonamides can exhibit significant inhibitory effects on certain kinases and other enzymes implicated in disease progression.
The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the thiazole ring is typically achieved through cyclization reactions involving appropriate precursors. Subsequent modifications include the attachment of the 4-methylbenzenesulfonamido group, which often requires nucleophilic substitution reactions under controlled conditions. Finally, the addition of the trifluoromethoxy phenyl group is accomplished through electrophilic aromatic substitution or other suitable methods.
One of the key challenges in working with such complex molecules is optimizing their pharmacokinetic properties. The presence of multiple polar and non-polar groups necessitates careful consideration of solubility, bioavailability, and metabolic stability. Advanced computational methods are increasingly employed to predict and optimize these properties before extensive experimental work is undertaken. These methods leverage quantum mechanics and molecular dynamics simulations to model interactions between the compound and biological targets.
Recent advancements in high-throughput screening (HTS) have accelerated the process of identifying compounds with desirable biological activities. By automating the testing process, researchers can rapidly evaluate thousands of compounds for their efficacy against specific targets. This approach has been instrumental in identifying lead candidates for further development. In parallel, structure-activity relationship (SAR) studies are conducted to understand how modifications to the core structure influence biological activity.
The potential applications of 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide are broad and multifaceted. Given its structural similarities to known bioactive molecules, it may serve as a starting point for developing new drugs targeting various diseases. For instance, its thiazole moiety suggests potential applications in treating bacterial infections, while its sulfonamide group may be useful in anti-inflammatory therapies.
Furthermore, the trifluoromethoxy group enhances its potential as a drug candidate by improving its binding affinity to biological targets. This modification has been successfully employed in numerous approved drugs, demonstrating its utility in increasing pharmacological activity. As research continues, it is likely that more derivatives will be synthesized and tested for their therapeutic potential.
In conclusion, the compound with CAS No. 1040669-92-8 and the product name 3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1040669-92-8 (3-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]-N-[4-(trifluoromethoxy)phenyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)